Cas no 1806338-59-9 (5-Hydroxy-4-nitropyridine-2-acetic acid)

• Product Name: 5-Hydroxy-4-nitropyridine-2-acetic acid
• CAS No: 1806338-59-9
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 4907540
• Update Time: 2025-06-14

5-Hydroxy-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-nitropyridine-2-acetic acid

• Inchi： 1S/C7H6N2O5/c10-6-3-8-4(2-7(11)12)1-5(6)9(13)14/h1,3,10H,2H2,(H,11,12)
• InChI Key： YVRNOYBDBFFPPL-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on 5-Hydroxy-4-nitropyridine-2-acetic acid

Comprehensive Overview of 5-Hydroxy-4-nitropyridine-2-acetic acid (CAS No. 1806338-59-9): Properties, Applications, and Research Insights

5-Hydroxy-4-nitropyridine-2-acetic acid (CAS No. 1806338-59-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines a hydroxy group, nitro group, and acetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in green chemistry and sustainable synthesis.

The compound's molecular structure (C₇H₆N₂O₅) features a pyridine ring substituted at the 2-position with an acetic acid group, while the 4- and 5-positions bear nitro and hydroxy groups, respectively. This arrangement creates opportunities for diverse chemical modifications, a property highly valued in medicinal chemistry. Recent studies highlight its role in developing enzyme inhibitors, particularly for targets relevant to metabolic disorders and inflammatory diseases—topics frequently searched in academic databases and AI-powered research tools.

From a synthetic perspective, 5-Hydroxy-4-nitropyridine-2-acetic acid serves as a precursor for heterocyclic compounds with improved bioavailability. Its nitro group allows for reduction to amino derivatives, a transformation crucial for creating pharmacophores in many FDA-approved drugs. The compound's carboxylic acid functionality enables conjugation with amines or alcohols, facilitating the development of prodrugs—a hot topic in pharmaceutical formulation circles. These attributes make it valuable for researchers exploring structure-activity relationships (SAR) in drug design.

In material science applications, the nitropyridine core of this compound exhibits interesting photophysical properties. Some studies investigate its potential in designing organic electronic materials, particularly for light-emitting diodes (LEDs) and sensors. The hydroxy and nitro groups provide sites for metal coordination, suggesting possible uses in catalysis or metal-organic frameworks (MOFs)—areas experiencing rapid growth according to literature citation metrics.

Analytical characterization of CAS 1806338-59-9 typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. The compound shows moderate solubility in polar organic solvents like DMSO and methanol, but limited water solubility—a property often modified through salt formation during pharmaceutical development. Stability studies indicate that it requires protection from strong light and moisture, considerations important for laboratory handling and storage conditions.

Emerging applications explore its derivatives in bioconjugation chemistry, where the acetic acid side chain can link to biomolecules. This aligns with increasing searches for "small molecule-protein conjugation" techniques in drug delivery systems. Additionally, its nitroaromatic structure attracts interest in environmental remediation research, particularly for developing biodegradation markers—a timely subject given global emphasis on pollution control.

From a commercial standpoint, 5-Hydroxy-4-nitropyridine-2-acetic acid remains a high-value specialty chemical primarily supplied for research purposes. Current market trends show growing demand from contract research organizations (CROs) and academic laboratories focusing on fragment-based drug discovery. Suppliers often highlight its purity (>95% by HPLC) and provide detailed spectroscopic data to support quality claims—information highly valued by researchers comparing chemical suppliers online.

Future research directions may explore its potential in combinatorial chemistry libraries or as a scaffold for multitarget drugs—concepts frequently appearing in recent medicinal chemistry literature. The compound's balanced lipophilicity (calculated LogP ~1.2) and hydrogen bonding capacity make it particularly interesting for central nervous system (CNS) drug development, a therapeutic area experiencing renewed investment.